Cas no 41582-42-7 ( )

• Product Name: &nbsp
• CAS No: 41582-42-7
• MF: C₁₈H₃₄CuN₄O₈
• MW: 498.030566692352
• CID: 927120
• PubChem ID: 431458
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• copper,[1-carboxy-5-(ethoxycarbonylamino)pentyl]azanide
• NSC-293879
• 41582-42-7
• NSC293879
•  

• Inchi： 1S/2C9H17N2O4.Cu/c2*1-2-15-9(14)11-6-4-3-5-7(10)8(12)13;/h2*7,10H,2-6H2,1H3,(H,11,14)(H,12,13);/q2*-1;+2
• InChI Key： PUJQDUIFLSMHKO-UHFFFAOYSA-N
• SMILES： [Cu+2].OC(C(CCCCNC(=O)OCC)[NH-])=O.OC(C(CCCCNC(=O)OCC)[NH-])=O

Computed Properties

• Exact Mass: 495.15200
• Monoisotopic Mass: 497.167261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 467
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 153.32000
• LogP: 2.10250